![molecular formula C13H21NO3 B2766290 Tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate CAS No. 2416234-90-5](/img/structure/B2766290.png)
Tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate
Description
Tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate, also known as TBON, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This molecule belongs to the class of spirocyclic compounds, which are characterized by a unique ring structure that confers them with specific properties. TBON has been shown to exhibit promising biological activity, making it an attractive candidate for drug discovery and other biomedical applications.
Scientific Research Applications
- EGFR Inhibitors : Tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate serves as a building block for synthesizing diaminopyrimidines, which are potential epidermal growth factor receptor (EGFR) inhibitors . EGFR plays a crucial role in cancer cell proliferation, and inhibiting it can be therapeutically beneficial in treating certain cancers .
- Spiro Compounds : Spiro compounds exhibit unique structural features and biological activities. Researchers explore tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate as a precursor for synthesizing novel spirocyclic molecules with diverse pharmacological properties .
- Protein-Protein Interaction Modulators : The compound’s spirocyclic scaffold may be useful in designing small molecules that modulate protein-protein interactions. Such molecules can impact cellular signaling pathways and have implications in disease treatment .
- Functional Materials : Researchers investigate the incorporation of tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate into polymers or materials to impart specific properties. These applications range from drug delivery systems to optoelectronic devices .
- Building Block for Spirocyclic Derivatives : Chemists use this compound as a versatile building block for constructing spirocyclic derivatives. These derivatives find applications in various synthetic routes, including natural product synthesis and functional materials .
Medicinal Chemistry and Drug Development
Pharmaceutical Synthesis
Chemical Biology
Materials Science
Organic Synthesis
properties
IUPAC Name |
tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO3/c1-12(2,3)17-11(16)14-9-4-6-10(15)13(14)7-5-8-13/h4-9H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUCZKZRYFRFLBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(=O)C12CCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 9-oxo-5-azaspiro[3.5]nonane-5-carboxylate | |
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